Cas no 89946-04-3 (1,3-Benzenediol, 5-[2-[4-(acetyloxy)phenyl]ethyl]-, diacetate)
89946-04-3 structure
Product Name:1,3-Benzenediol, 5-[2-[4-(acetyloxy)phenyl]ethyl]-, diacetate
CAS No:89946-04-3
MF:C20H24O8
MW:392.399766921997
CID:584897
PubChem ID:71326957
Update Time:2025-04-19
1,3-Benzenediol, 5-[2-[4-(acetyloxy)phenyl]ethyl]-, diacetate Chemical and Physical Properties
Names and Identifiers
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- 1,3-Benzenediol, 5-[2-[4-(acetyloxy)phenyl]ethyl]-, diacetate
- acetic acid,[4-[2-(3,5-dihydroxyphenyl)ethyl]phenyl] acetate
- 89946-04-3
- DTXSID10756081
- Acetic acid--4-[2-(3,5-dihydroxyphenyl)ethyl]phenyl acetate (2/1)
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- Inchi: 1S/C16H16O4.2C2H4O2/c1-11(17)20-16-6-4-12(5-7-16)2-3-13-8-14(18)10-15(19)9-13;2*1-2(3)4/h4-10,18-19H,2-3H2,1H3;2*1H3,(H,3,4)
- InChI Key: GVRKLRHNUIFCME-UHFFFAOYSA-N
- SMILES: O(C(C)=O)C1C=CC(=CC=1)CCC1C=C(C=C(C=1)O)O.OC(C)=O.OC(C)=O
Computed Properties
- Exact Mass: 392.14711772g/mol
- Monoisotopic Mass: 392.14711772g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 28
- Rotatable Bond Count: 5
- Complexity: 331
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 141Ų
1,3-Benzenediol, 5-[2-[4-(acetyloxy)phenyl]ethyl]-, diacetate Related Literature
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Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
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Eunju Nam,Jiyeon Han,Sunhee Choi,Mi Hee Lim Chem. Commun., 2021,57, 7637-7640
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
89946-04-3 (1,3-Benzenediol, 5-[2-[4-(acetyloxy)phenyl]ethyl]-, diacetate) Related Products
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